Cas no 866810-05-1 (1-(2-chlorophenyl)methyl-3-(4-fluorobenzenesulfonyl)-6-methoxy-1,4-dihydroquinolin-4-one)

• Product Name: 1-(2-chlorophenyl)methyl-3-(4-fluorobenzenesulfonyl)-6-methoxy-1,4-dihydroquinolin-4-one
• CAS No: 866810-05-1
• MF: C₂₃H₁₇ClFNO₄S
• MW: 457.901787519455
• CID: 5805107
• PubChem ID: 2137249
• Update Time: 2025-05-21

1-(2-chlorophenyl)methyl-3-(4-fluorobenzenesulfonyl)-6-methoxy-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinolinone, 1-[(2-chlorophenyl)methyl]-3-[(4-fluorophenyl)sulfonyl]-6-methoxy-
• 1-[(2-chlorophenyl)methyl]-3-(4-fluorobenzenesulfonyl)-6-methoxy-1,4-dihydroquinolin-4-one
• CHEMBL1317610
• NCGC00111479-01
• AB00675160-01
• 1-(2-chlorobenzyl)-3-((4-fluorophenyl)sulfonyl)-6-methoxyquinolin-4(1H)-one
• HMS1833G02
• 866810-05-1
• C682-0353
• F1605-0090
• 1-[(2-chlorophenyl)methyl]-3-(4-fluorophenyl)sulfonyl-6-methoxyquinolin-4-one
• AKOS001837735
• 1-(2-chlorophenyl)methyl-3-(4-fluorobenzenesulfonyl)-6-methoxy-1,4-dihydroquinolin-4-one

• Inchi： 1S/C23H17ClFNO4S/c1-30-17-8-11-21-19(12-17)23(27)22(31(28,29)18-9-6-16(25)7-10-18)14-26(21)13-15-4-2-3-5-20(15)24/h2-12,14H,13H2,1H3
• InChI Key： LCEJWHOZHRTHQZ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2Cl)C2=C(C=C(OC)C=C2)C(=O)C(S(C2=CC=C(F)C=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 457.0550851g/mol
• Monoisotopic Mass: 457.0550851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.427±0.06 g/cm3(Predicted)
• Boiling Point: 645.2±55.0 °C(Predicted)
• pka: 0.04±0.70(Predicted)

Additional information on 1-(2-chlorophenyl)methyl-3-(4-fluorobenzenesulfonyl)-6-methoxy-1,4-dihydroquinolin-4-one

Comprehensive Guide to 1-(2-chlorophenyl)methyl-3-(4-fluorobenzenesulfonyl)-6-methoxy-1,4-dihydroquinolin-4-one (CAS No. 866810-05-1)

1-(2-chlorophenyl)methyl-3-(4-fluorobenzenesulfonyl)-6-methoxy-1,4-dihydroquinolin-4-one (CAS No. 866810-05-1) is a specialized organic compound with significant potential in pharmaceutical and chemical research. This dihydroquinolin-4-one derivative features a unique molecular structure, combining a chlorophenyl group, a fluorobenzenesulfonyl moiety, and a methoxy substitution, making it a subject of interest for drug discovery and material science applications.

The compound's molecular formula is C₂₃H₁₇ClFNO₄S, with a molecular weight of 457.90 g/mol. Its structural complexity offers opportunities for structure-activity relationship (SAR) studies, particularly in the development of novel therapeutic agents. Researchers are increasingly focusing on dihydroquinolin-4-one derivatives due to their potential in targeting various biological pathways, including inflammation and metabolic disorders.

One of the key features of 1-(2-chlorophenyl)methyl-3-(4-fluorobenzenesulfonyl)-6-methoxy-1,4-dihydroquinolin-4-one is its fluorobenzenesulfonyl group, which enhances its stability and bioavailability. This characteristic is particularly valuable in medicinal chemistry, where sulfonyl-containing compounds are known for their ability to interact with biological targets effectively. The methoxy group further contributes to the compound's solubility and pharmacokinetic properties.

In recent years, the demand for dihydroquinolin-4-one derivatives has surged, driven by their applications in drug development. For instance, similar compounds have shown promise as kinase inhibitors, which are crucial in cancer therapy. The presence of both chlorophenyl and fluorobenzenesulfonyl groups in this compound suggests potential activity against specific enzyme targets, making it a candidate for further pharmacological evaluation.

From a synthetic chemistry perspective, 1-(2-chlorophenyl)methyl-3-(4-fluorobenzenesulfonyl)-6-methoxy-1,4-dihydroquinolin-4-one can be synthesized through multi-step organic reactions, including Suzuki coupling and sulfonylation. These methods are well-established in the literature, ensuring reproducibility and scalability for industrial applications. Researchers are also exploring greener synthesis routes to align with the growing emphasis on sustainable chemistry.

The compound's CAS No. 866810-05-1 is a critical identifier for regulatory and commercial purposes. It ensures accurate classification and tracking in global chemical databases, facilitating its use in international research collaborations. Companies specializing in custom synthesis and contract research often list this compound in their portfolios, catering to the needs of pharmaceutical and biotechnology firms.

Market trends indicate a rising interest in fluorinated and sulfonylated heterocycles, driven by their therapeutic potential. 1-(2-chlorophenyl)methyl-3-(4-fluorobenzenesulfonyl)-6-methoxy-1,4-dihydroquinolin-4-one aligns with this trend, offering a versatile scaffold for further derivatization. Its applications extend beyond pharmaceuticals, including materials science, where such compounds are explored for their electronic and optical properties.

For researchers and industry professionals, understanding the physicochemical properties of this compound is essential. Parameters such as melting point, solubility, and stability under various conditions are critical for its handling and application. Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, are employed to characterize and validate its purity and structure.

In conclusion, 1-(2-chlorophenyl)methyl-3-(4-fluorobenzenesulfonyl)-6-methoxy-1,4-dihydroquinolin-4-one (CAS No. 866810-05-1) represents a valuable compound in modern chemical research. Its unique structural features and potential applications in drug discovery and materials science make it a subject of ongoing investigation. As the scientific community continues to explore dihydroquinolin-4-one derivatives, this compound is poised to play a pivotal role in advancing therapeutic and technological innovations.